Cas no 153608-51-6 (Erbium,tris[(1,2,3,4,5-h)-1-butyl-2,4-cyclopentadien-1-yl]-)

• Product Name: Erbium,tris[(1,2,3,4,5-h)-1-butyl-2,4-cyclopentadien-1-yl]-
• CAS No: 153608-51-6
• MF: C₂₇H₃₉Er
• MW: 530.857570886612
• MDL: MFCD00145486
• CID: 137899
• Update Time: 2025-10-31

Erbium,tris[(1,2,3,4,5-h)-1-butyl-2,4-cyclopentadien-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Erbium,tris[(1,2,3,4,5-h)-1-butyl-2,4-cyclopentadien-1-yl]-
• 5-butylcyclopenta-1,3-diene,erbium(3+)
• Tris(butylcyclopentadienyl)erbium
• Tris(butylcyclopentadienyl)erbium(III)
• TRIS(N-BUTYLCYCLOPENTADIENYL)ERBIUM
• TRIS(BUTYLCYCLOPENTADIENYL)ERBIUM(III) &
• TRIS(N-BUTYLCYCLOPENTADIENYL)ERBIUM (99.9%-ER) (REO)
• Tris(n-butylcyclopentadienyl)erbium, 98% (99.9%-Er) (REO)
• Tris(n-butylcyclopentadienyl)erbium (III), 98% (99.9%-Er) (REO)
• TRIS(N-BUTYLCYCLOPENTADIENYL)ERBIUM: (99.9%-ER) (REO) YELLOW ORGANE, LIQUID

• MDL： MFCD00145486
• Inchi： 1S/3C9H13.Er/c3*1-2-3-6-9-7-4-5-8-9;/h3*4-5,7-8H,2-3,6H2,1H3;
• InChI Key： JRCMYZNYPKTOPG-UHFFFAOYSA-N
• SMILES： [C]1([CH][CH][CH][CH]1)CCCC.[C]1(CCCC)[CH][CH][CH][CH]1.[C]1(CCCC)[CH][CH][CH][CH]1.[Er] |^1:0,1,2,3,4,9,14,15,16,17,18,23,24,25,26|

Computed Properties

• Exact Mass: 529.23500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 60.4
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.309 g/mL at 25 °C(lit.)
• Boiling Point: 240°C 0,1mm
• Flash Point: 96°C
• PSA: 0.00000
• LogP: 7.74570
• Sensitiveness: air sensitive, moisture sensitive
• Solubility: Not available

Erbium,tris[(1,2,3,4,5-h)-1-butyl-2,4-cyclopentadien-1-yl]- Security Information

• Hazardous Material transportation number：UN 3183
• Hazard Category Code： 17
• Safety Instruction： S16-S36-S37-S39
• Risk Phrases：R17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Aromatic hydrocarbons

Additional information on Erbium,tris[(1,2,3,4,5-h)-1-butyl-2,4-cyclopentadien-1-yl]-

Erbium,tris[(1,2,3,4,5-h)-1-butyl-2,4-cyclopentadien-1-yl]-: A Comprehensive Overview of Its Applications and Recent Research Developments

Erbium,tris[(1,2,3,4,5-h)-1-butyl-2,4-cyclopentadien-1-yl] (CAS no. 153608-51-6) is a fascinating organometallic compound that has garnered significant attention in the field of advanced materials and catalysis. This compound, characterized by its unique structural and electronic properties, has found applications in various high-tech sectors. The central atom in this complex is erbium, a lanthanide element known for its excellent luminescent properties and magnetic characteristics. The ligands attached to the erbium center are derived from (1,2,3,4,5-h)-1-butyl-2,4-cyclopentadien-1-yl, which contribute to the overall stability and reactivity of the compound.

The synthesis of Erbium,tris[(1,2,3,4,5-h)-1-butyl-2,4-cyclopentadien-1-yl] involves a series of carefully controlled chemical reactions that ensure the formation of stable coordination bonds between the erbium ion and the cyclopentadienyl ligands. The use of butyl-substituted cyclopentadienyl ligands enhances the steric bulk of the complex, making it particularly useful in applications where steric control is crucial. This compound has been extensively studied for its potential in catalytic processes, where it exhibits remarkable efficiency in various organic transformations.

One of the most notable applications of Erbium,tris[(1,2,3,4,5-h)-1-butyl-2,4-cyclopentadien-1-yl] is in the field of luminescent materials. The erbium ion's ability to emit light at specific wavelengths makes it an ideal candidate for use in optoelectronic devices such as lasers and phosphors. Recent research has demonstrated that this compound can be used to create highly efficient light-emitting diodes (LEDs) and displays. The unique properties of erbium complexes have also been explored in the development of new types of sensors that can detect trace amounts of gases and chemicals.

In addition to its optoelectronic applications, Erbium,tris[(1,2,3,4,5-h)-1-butyl-2,4-cyclopentadien-1-yl] has shown promise in the area of catalysis. Studies have revealed that this compound can catalyze a variety of reactions with high selectivity and yield. For instance, it has been used to facilitate cross-coupling reactions between organic molecules, which are essential steps in the synthesis of complex pharmaceuticals and fine chemicals. The ability of this catalyst to operate under mild conditions makes it particularly attractive for industrial applications.

The development of new synthetic methodologies for Erbium,tris[(1,2,3,4,5-h)-1-butyl-2,4-cyclopentadien-1-yl] has been a focus of recent research efforts. Researchers have been working on optimizing synthetic routes to improve yield and purity while reducing costs. Advances in sol-gel chemistry have enabled the production of highly pure erbium complexes with tailored properties. These advancements have opened up new possibilities for the application of this compound in various fields.

The role of Erbium,tris[(1,2,3,4,5-h)-1-butyl-2,4-cyclopentadien-1-yl] in sustainable chemistry cannot be overstated. Its use as a catalyst in green chemistry processes helps to minimize waste and reduce energy consumption. This aligns with global efforts to develop more environmentally friendly chemical processes. By leveraging the unique properties of erbium complexes， researchers are paving the way for a more sustainable future.

In conclusion， Erbium,tris[(1， 2， 3， 4， 5-h)-l-butyl-l， 4-cyclopentadien-l）yI (CAS no． 153608 -51 -6) is a versatile organometallic compound with numerous applications across various scientific disciplines． Its unique structural features and excellent catalytic properties make it an invaluable tool for researchers working on advanced materials， optoelectronics， and sustainable chemistry． As research continues to uncover new possibilities for this compound， its importance is only expected to grow．